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Compound of Interest

Compound Name: 3,7-Dinitroquinoline-2,4-diol
Cat. No.: B5913340
Get Quote
\ J

Executive Summary

Immediate Action Required: 3,7-Dinitroquinoline-2,4-diol (CAS: 15151-57-2) is a polynitrated
aromatic compound.[1][2] While valuable in synthesis, it possesses energetic properties
characteristic of dinitro-substituted heterocycles. Improper handling can lead to deflagration or
toxic exposure.

Core Directive:DO NOT dispose of down the drain or in general trash.

Primary Hazard: Potential shock sensitivity (dry state) and acute toxicity.

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

[3]

Immediate Storage: Store in a cool, dry, dark place, segregated from oxidizers and reducing
agents.[1]

Part 1: Hazard Identification & Risk Assessment
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To safely dispose of this compound, one must understand the why behind the protocols. As a
Senior Application Scientist, | treat polynitrated quinolines not just as toxic waste, but as time-
sensitive energetic materials.

Structural Hazard Analysis

The molecule contains two nitro groups (

) at the 3 and 7 positions on a quinoline scaffold.

o Energetic Instability: Multiple nitro groups on an aromatic ring increase the oxygen balance,
making the molecule susceptible to rapid decomposition upon heating or shock. While less
sensitive than trinitrotoluene (TNT) or picric acid, it must be treated as a Class 4.1
Flammable Solid or potentially explosive if desiccated and crystallized over long periods.

o Chemical Incompatibility: The hydroxyl groups at 2,4-positions (often tautomerizing to keto-
forms) are acidic. Reaction with strong bases can form nitro-phenolate salts, which are often
more shock-sensitive than the parent compound.

o Toxicity: Quinolines are known DNA intercalators. This derivative should be treated as a
suspected mutagen and reproductive toxin.

Quantitative Hazard Data

Property Value / Classification Implications for Disposal
CAS Number 15151-57-2 Use for waste manifesting.
) ] ) Dust explosion hazard;
Physical State Yellow Crystalline Solid ) ) ] )
requires anti-static handling.
D001 (Ignitable), D003 potentially D003 if old/dry.
RCRA Code (Est.) ] ) )
(Reactive) Requires segregation.[4]
- Low in water; Soluble in Do not attempt aqueous
Solubility o
DMSO/DMF neutralization.

. i CRITICAL: Do not use metal
Strong Oxidizers, Reducing

Incompatibilities spatulas (risk of friction
Agents, Bases o
ignition).[1]
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Part 2: Pre-Disposal Stabilization & Handling

The Golden Rule: Never attempt to dispose of a polynitrated compound that has crystallized
around the cap or appears "dry and crusty" without first stabilizing it.

Personal Protective Equipment (PPE) Matrix

e Respiratory: N95 minimum; P100/HEPA respirator recommended if handling powder outside
a fume hood.

o Dermal: Double nitrile gloves (0.11 mm min thickness). Tyvek lab coat to prevent dust
accumulation on clothing.

o Eye/Face: Chemical splash goggles. Face shield recommended if handling >50g.

Handling Protocol

e Anti-Static Environment: Use a grounded fume hood. Remove all ignition sources.

» Tool Selection: Use Teflon or wooden spatulas. Avoid metal tools which can generate friction
sparks or form shock-sensitive metal salts.[1]

o Phlegmatization (Wet-Wetting): If the material is dry powder and you suspect it is old (>2
years), gently misting it with water or a high-flashpoint solvent (like mineral oil) can reduce
shock sensitivity before transport. Consult your EHS officer before doing this.

Part 3: Disposal Workflows

The following workflows utilize a self-validating logic: every step confirms safety before
proceeding to the next.

Workflow Visualization

The diagram below outlines the decision logic for classifying and packaging the waste.
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Identify 3,7-Dinitroquinoline-2,4-diol Waste

Check Physical State & Age

Is it Old/Crystallized/Dry?

Yes (>2 yrs or crystals on cap) \ No (Fresh/Known condition)

Standard Packaging Protocol

STOP: Do Not Open.
Contact EHS for Remote Handling

Primary: Screw-top HDPE/Glass
Secondary: Polyethylene Bag

'

Label: '"Hazardous Waste - Toxic/Flammable'
List Components %

Y/

RCRA Manifesting (D001/D003)

Via Bomb Squad/Specialist

Transfer to Licensed Incineration Facility

Click to download full resolution via product page

Figure 1: Decision logic for the safe assessment and packaging of polynitrated quinoline waste.
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Step-by-Step Disposal Procedure
Scenario A: Solid Waste (Powder/Crystals)

e Segregation: Isolate the waste stream. Do not mix with chlorinated solvents or oxidizers.[5]

e Primary Container: Transfer waste into a wide-mouth High-Density Polyethylene (HDPE) jar.
Glass is acceptable but poses a breakage risk.

o Note: Avoid metal containers.

¢ Solvent Dampening (Optional but Recommended): To minimize dust and friction sensitivity,
add enough water to wet the solid (approx. 10-20% by weight) if the incineration facility
permits wetted solids.

» Secondary Containment: Place the sealed jar into a clear 4-mil polyethylene bag. Seal with
tape.

» Labeling: Affix a hazardous waste label.
o Constituents: "3,7-Dinitroquinoline-2,4-diol, Water (if added)".

o Hazard Checkboxes: Toxic, Flammable Solid.

Scenario B: Liquid Waste (Solutions in DMSO/DMF)

o Compatibility Check: Ensure the solvent (e.g., DMSO) is compatible with the waste container
(HDPE is generally resistant).

» Concentration Limit: Keep concentration below 5% if possible to reduce energetic density.

¢ Venting: Use a vented cap if there is any risk of off-gassing, though this compound is
generally stable in solution at room temperature.

o Labeling: Clearly mark the solvent and the solute concentration.

Part 4: Regulatory Compliance & Emergency
Response[7]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8lzNvl8m9lxmelv70k17zHvu9lxtD7SSSSSS--
https://www.benchchem.com/product/b5913340/docs?utm_src=pdf-body#technical-guide-safe-disposal-of-3-7-dinitroquinoline-2-4-diol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5913340?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Regulatory Classification (USA - RCRA/DOT)

o EPA Waste Code: This compound is not P-listed or U-listed specifically. However, it defaults
to characteristic codes:

o D001 (Ignitable): If it burns vigorously or causes fire through friction.
o D003 (Reactivity): If the specific batch is determined to be unstable/explosive.

e DOT Shipping: Likely falls under UN 1325 (Flammable solid, organic, n.o.s.) or UN 2811
(Toxic solid, organic, n.o.s.). Consult your shipping specialist.

Emergency Procedures
« Spill (Solid):

o

Evacuate the immediate area.[2][4][6][7]

[¢]

Do not use a dry brush (static/friction risk).

[¢]

Cover spill with wet sand or vermiculite to phlegmatize.

o

Scoop gently with non-sparking tools into a waste container.
e EXxposure:

o Skin: Wash immediately with soap and water for 15 minutes.[5][8] Nitro compounds
absorb transdermally.

o Inhalation:[2][4][9][10] Move to fresh air.[2][4][6][7][8][9][11] Seek medical attention
immediately (potential for methemoglobinemia).[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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